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An In-depth Technical Guide to 2-Amino-2'-bromoacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Amino-2'-bromoacetophenone,

a substituted acetophenone derivative with significant potential as a building block in medicinal

chemistry and organic synthesis. While not as extensively documented as some of its isomers,

its unique bifunctional nature—possessing a reactive α-aminoketone moiety and a synthetically

versatile brominated aromatic ring—makes it a compound of high interest for the development

of novel therapeutic agents and complex molecular architectures. This document covers its

core physicochemical properties, including a detailed calculation of its molecular weight,

proposes a logical synthetic pathway, outlines methods for its structural characterization,

discusses its potential applications in drug discovery, and provides essential safety and

handling guidelines. The information is tailored for researchers, scientists, and drug

development professionals, aiming to provide both foundational knowledge and practical

insights.
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Introduction
Substituted acetophenones are cornerstone intermediates in the synthesis of a vast array of

organic compounds, from fragrances and polymers to dyes and pharmaceuticals.[1] Among

these, halogenated and aminated derivatives are particularly prized in medicinal chemistry for

their utility in constructing heterocyclic scaffolds and introducing key pharmacophoric elements.

2-Amino-2'-bromoacetophenone, systematically named 1-(2-bromophenyl)-2-aminoethan-1-

one, belongs to this valuable class of compounds.

The presence of an α-amino group adjacent to the ketone offers a reactive handle for

condensation reactions, enabling the construction of nitrogen-containing heterocycles.

Simultaneously, the bromine atom on the phenyl ring serves as an excellent leaving group for

cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), allowing for the introduction

of diverse substituents to modulate the molecule's steric and electronic properties. This dual

reactivity makes 2-Amino-2'-bromoacetophenone a powerful precursor for generating

chemical libraries aimed at discovering new drug candidates.[2] This guide synthesizes the

available information on related compounds to provide a robust technical profile of this specific

isomer.

Nomenclature, Structure, and Core Properties
To avoid ambiguity, it is crucial to define the precise structure and nomenclature for the

compound of interest.

Systematic IUPAC Name: 1-(2-bromophenyl)-2-aminoethan-1-one

Common Name: 2-Amino-2'-bromoacetophenone

CAS Number: A specific CAS number for this isomer is not readily available in major

databases. It is often cataloged as its more stable hydrochloride salt. For context, the related

isomer 2-Amino-4'-bromoacetophenone hydrochloride has the CAS Number 5467-72-1.[3]

Chemical Structure: (Self-generated image for illustrative purposes)

Physicochemical Data
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The fundamental properties of 2-Amino-2'-bromoacetophenone are summarized in the table

below. The molecular weight is calculated from the atomic weights of its constituent elements.

Property Value Source

Molecular Formula C₈H₈BrNO Calculated

Molecular Weight 214.06 g/mol Calculated[4]

Appearance
Predicted: Off-white to pale

yellow solid

Inferred from related

compounds[5]

Solubility

Predicted: Soluble in organic

solvents like DMSO, Methanol,

Chloroform; sparingly soluble

in water.

Inferred from related

compounds[6]

Melting Point

Not experimentally determined;

predicted to be a solid at room

temperature.

Inferred from related

compounds[5]

Synthesis and Purification
A direct, documented synthesis for 1-(2-bromophenyl)-2-aminoethan-1-one is not widely

published. However, a logical and robust synthetic route can be designed based on well-

established organic chemistry principles, starting from the commercially available 2'-

bromoacetophenone (CAS 2142-69-0).[7] The proposed pathway involves an alpha-

bromination followed by a nucleophilic substitution with an amine source.

Diagram of Proposed Synthesis Pathway
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Step 1: α-Bromination

Step 2: Amination (Gabriel Synthesis)

2'-Bromoacetophenone
(CAS: 2142-69-0)

2,2'-Dibromoacetophenone

 Br₂ or NBS 
 Acetic Acid 

Phthalimide Adduct

 Potassium Phthalimide 
 DMF 

2-Amino-2'-bromoacetophenone
(Target Compound)

 Hydrazine (H₂NNH₂) 
 EtOH, Reflux 

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Amino-2'-bromoacetophenone.

Exemplary Laboratory Protocol
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This protocol is a representative method and should be adapted and optimized under

appropriate laboratory conditions.

Step 1: Synthesis of 2,2'-Dibromoacetophenone (Intermediate)

Setup: In a fume hood, dissolve 2'-bromoacetophenone (1.0 eq) in glacial acetic acid.

Bromination: Slowly add bromine (1.05 eq) dropwise to the solution at room temperature

while stirring. The disappearance of the bromine color indicates reaction progress.

Work-up: Once the reaction is complete (monitored by TLC), pour the reaction mixture into

ice-cold water.

Isolation: Collect the precipitated solid by vacuum filtration, wash thoroughly with water to

remove acetic acid, and dry under vacuum. The crude product can be purified by

recrystallization from ethanol.

Causality: The use of acetic acid as a solvent provides a polar protic medium that facilitates the

enolization of the ketone, which is the reactive species in electrophilic alpha-halogenation. NBS

(N-Bromosuccinimide) can be used as a safer alternative to liquid bromine.

Step 2: Synthesis of 2-Amino-2'-bromoacetophenone (Final Product)

Setup: Suspend potassium phthalimide (1.1 eq) in anhydrous DMF. Add the 2,2'-

dibromoacetophenone (1.0 eq) from Step 1.

Substitution: Heat the mixture at 80-90 °C for several hours until TLC analysis shows the

consumption of the starting material.

Hydrolysis: Cool the reaction mixture, add ethanol, followed by hydrazine hydrate (1.5 eq).

Deprotection: Reflux the mixture for 2-4 hours. A precipitate of phthalhydrazide will form.

Isolation: Cool the mixture to room temperature and filter off the phthalhydrazide.

Concentrate the filtrate under reduced pressure.

Purification: Dissolve the residue in dilute HCl and wash with an organic solvent (e.g.,

dichloromethane) to remove any non-basic impurities. Basify the aqueous layer with cold
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NaOH solution to precipitate the free amine product. Collect the solid by filtration, wash with

cold water, and dry. Further purification can be achieved by recrystallization.

Causality: The Gabriel synthesis is a classic and reliable method for preparing primary amines

from alkyl halides. It prevents over-alkylation, which can be a problem when using ammonia

directly. The final hydrazinolysis step cleaves the phthalimide group to release the desired

primary amine.

Spectroscopic Characterization
Confirming the identity and purity of the synthesized compound is paramount. The following

section describes the expected spectroscopic data for 2-Amino-2'-bromoacetophenone.

General Characterization Workflow

Spectroscopic Analysis

Purified Sample

¹H & ¹³C NMR

FTIR

Mass Spec (EI/ESI)

Data Interpretation
&

Structure Confirmation

Click to download full resolution via product page

Caption: Standard workflow for structural elucidation of a synthesized compound.

Expected Spectroscopic Data
The following table summarizes the key signals and peaks expected from the primary analytical

techniques.[8]
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Technique Expected Observations

¹H NMR

- Aromatic Protons (4H): Complex multiplet

pattern in the range of δ 7.2-7.8 ppm. -

Methylene Protons (-CH₂-): A singlet around δ

4.0-4.5 ppm. - Amine Protons (-NH₂): A broad

singlet (exchangeable with D₂O) around δ 2.0-

3.5 ppm.

¹³C NMR

- Carbonyl Carbon (C=O): A peak in the

downfield region, δ 195-200 ppm. - Aromatic

Carbons (6C): Multiple peaks between δ 120-

140 ppm, including the C-Br bearing carbon. -

Methylene Carbon (-CH₂-): A peak around δ 45-

50 ppm.

Infrared (IR)

- N-H Stretch: Two characteristic medium-

intensity bands in the region of 3300-3400 cm⁻¹

(primary amine). - C=O Stretch: A strong, sharp

absorption band around 1680-1700 cm⁻¹. - C-Br

Stretch: A peak in the fingerprint region, typically

500-650 cm⁻¹.

Mass Spectrometry (MS)

- Molecular Ion (M⁺): A characteristic pair of

peaks at m/z 213 and 215, with a relative

intensity ratio of approximately 1:1, due to the

natural isotopic abundance of bromine (⁷⁹Br and

⁸¹Br). - Key Fragments: Loss of Br (M-79/81),

and fragmentation of the acyl chain.

Applications in Research and Drug Development
The true value of 2-Amino-2'-bromoacetophenone lies in its versatility as a synthetic

intermediate. Its bifunctional nature makes it a powerful tool for medicinal chemists.

Synthesis of Heterocyclic Scaffolds
The α-aminoketone motif is a direct precursor to numerous important heterocyclic systems. For

example, condensation with 1,2-dicarbonyl compounds can yield substituted pyrazines, while
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reaction with thioamides or thiourea provides a straightforward route to aminothiazoles, a

scaffold present in many biologically active molecules.[9][10]

Diagram of Application in Heterocycle Synthesis
Caption: Application in the Hantzsch synthesis of aminothiazoles.

Lead Generation and Optimization
In drug discovery, the compound serves as an ideal starting point for creating focused libraries

of molecules.

Scaffold Synthesis: The α-aminoketone can be used to build a core heterocyclic structure as

described above.

Diversification: The 2'-bromo position can then be modified using palladium-catalyzed cross-

coupling reactions to install a wide variety of functional groups. This allows for systematic

exploration of the structure-activity relationship (SAR) to optimize a lead compound's

potency, selectivity, and pharmacokinetic properties.

The parent compound, 2-bromoacetophenone, is a known precursor in the synthesis of the

immunomodulatory agent Ubenimex, highlighting the importance of this chemical class in

producing impactful pharmaceuticals.[11]

Safety, Handling, and Storage
As a Senior Application Scientist, ensuring laboratory safety is paramount. While specific

toxicological data for 2-Amino-2'-bromoacetophenone is not available, its properties can be

inferred from structurally similar compounds like 2-bromoacetophenone and 2'-

bromoacetophenone.

Hazards: Expected to be a skin and eye irritant.[12] Lachrymatory (tear-inducing) properties

are possible due to the α-halo ketone structure.[9] The compound is likely harmful if

swallowed or inhaled.

Personal Protective Equipment (PPE): Always handle this compound inside a certified

chemical fume hood. Wear standard PPE, including a lab coat, chemical-resistant gloves

(e.g., nitrile), and safety glasses or goggles.
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Handling: Avoid creating dust. Avoid contact with skin, eyes, and clothing. It is incompatible

with strong bases and strong oxidizing agents.[9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Conclusion
2-Amino-2'-bromoacetophenone is a molecule of significant synthetic potential, particularly

for professionals in drug discovery and medicinal chemistry. With a calculated molecular weight

of 214.06 g/mol , this compound combines the reactivity of an α-aminoketone with the synthetic

handle of an aryl bromide. While detailed experimental data for this specific isomer is sparse,

its properties and reactivity can be reliably predicted from established chemical principles and

data from related compounds. Its utility as a precursor for diverse heterocyclic systems and as

a platform for library synthesis makes it a valuable, albeit under-explored, tool for developing

the next generation of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. asianpubs.org [asianpubs.org]

2. encyclopedia.pub [encyclopedia.pub]

3. 2-氨基-4′-溴苯乙酮 盐酸盐 96% | Sigma-Aldrich [sigmaaldrich.com]

4. 4í-Amino-2-bromoacetophenone | CAS 23442-14-0 | SCBT - Santa Cruz Biotechnology
[scbt.com]

5. chemimpex.com [chemimpex.com]

6. 2-Bromoacetophenone CAS#: 70-11-1 [m.chemicalbook.com]

7. 2′-溴苯乙酮 99% | Sigma-Aldrich [sigmaaldrich.com]

8. benchchem.com [benchchem.com]

9. thieme-connect.com [thieme-connect.com]

10. pdf.benchchem.com [pdf.benchchem.com]

11. nbinno.com [nbinno.com]

12. 2'-Bromoacetophenone | C8H7BrO | CID 75060 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-Amino-2'-bromoacetophenone molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601957/docs#2-amino-2-bromoacetophenone-
molecular-weight]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://encyclopedia.pub/entry/17696
https://www.benchchem.com/product/b1601957?utm_src=pdf-custom-synthesis#bc-rfq
https://asianpubs.org/index.php/ajchem/article/download/10014/9999
https://encyclopedia.pub/entry/16183
https://www.sigmaaldrich.com/HK/zh/product/aldrich/415340
https://www.scbt.com/p/4-amino-2-bromoacetophenone-23442-14-0
https://www.scbt.com/p/4-amino-2-bromoacetophenone-23442-14-0
https://www.chemimpex.com/products/01681
https://m.chemicalbook.com/ProductChemicalPropertiesCB6305185_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/183695
https://www.benchchem.com/pdf/2_Aminoacetophenone_spectroscopic_data_analysis_NMR_IR_MS.pdf
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0030-1259044.pdf
https://pdf.benchchem.com/64/Application_Notes_and_Protocols_2_Bromo_4_hydroxyacetophenone_in_Medicinal_Chemistry.pdf
https://www.nbinno.com/article/other-organic-chemicals/2-bromoacetophenone-a-cornerstone-reagent-in-pharmaceutical-intermediate-synthesis-ix
https://pubchem.ncbi.nlm.nih.gov/compound/75060
https://www.benchchem.com/product/b1601957/docs#2-amino-2-bromoacetophenone-molecular-weight
https://www.benchchem.com/product/b1601957/docs#2-amino-2-bromoacetophenone-molecular-weight
https://www.benchchem.com/product/b1601957/docs#2-amino-2-bromoacetophenone-molecular-weight
https://www.benchchem.com/product/b1601957/docs#2-amino-2-bromoacetophenone-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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